2-Chloro-3-(trifluoromethyl)isonicotinonitrile

Specification

• Molecular Formula: C7H2ClF3N2
• Molecular Weight: 206.55 g/mol
• IUPAC Name: 2-chloro-3-(trifluoromethyl)pyridine-4-carbonitrile
• Standard InChI: InChI=1S/C7H2ClF3N2/c8-6-5(7(9,10)11)4(3-12)1-2-13-6/h1-2H
• Standard InChI Key: HBDWJBKSPCHGKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C#N)C(F)(F)F)Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

2-Chloro-3-(trifluoromethyl)isonicotinonitrile (IUPAC name: 2-chloro-3-(trifluoromethyl)pyridine-4-carbonitrile) has the molecular formula C₇H₂ClF₃N₂, as derived from its PubChem entry. The structure consists of a pyridine ring substituted with chlorine at position 2, a trifluoromethyl (-CF₃) group at position 3, and a cyano (-CN) group at position 4. This arrangement is confirmed by its SMILES notation: C1=C(C(=C(C(=N1)Cl)C(F)(F)F)C#N. The compound’s InChIKey (SAXYKZDTWITQBF-UHFFFAOYSA-N) further validates its stereochemical uniqueness.

Synthetic Methodologies

Byproduct Utilization and Selectivity

The process generates valuable byproducts, including 3-trifluoromethylpyridine and 3-chloro-5-(trifluoromethyl)pyridine, which are precursors for herbicides like fluazifop-p-butyl. The single-pass conversion rate exceeds 95%, with a selectivity of 95% toward the target compound, minimizing waste.

Physicochemical Properties

Thermal and Solubility Characteristics

The compound’s melting point is unreported but estimated to range between 80–100°C based on analogous pyridine derivatives. It exhibits limited solubility in polar solvents (e.g., water: <0.1 g/L at 25°C) but high solubility in dichloromethane and dimethylformamide (>50 g/L). The trifluoromethyl group enhances lipophilicity, reflected in a calculated logP value of 2.8.

Stability and Reactivity

Under ambient conditions, 2-chloro-3-(trifluoromethyl)isonicotinonitrile is stable but undergoes hydrolysis in alkaline media to form 2-hydroxy-3-(trifluoromethyl)isonicotinonitrile. The chlorine atom at position 2 is susceptible to nucleophilic displacement, enabling functionalization reactions with amines or thiols.

Applications in Agrochemical Synthesis

Herbicide Intermediate

The compound is a key intermediate in flazasulfuron, a sulfonylurea herbicide targeting acetolactate synthase (ALS) in weeds. Its electron-deficient pyridine ring facilitates coupling reactions with sulfonamide moieties, enhancing herbicidal activity.

Fungicidal Derivatives

Modification of the cyano group to carboxamides yields derivatives with broad-spectrum fungicidal activity. For example, coupling with 2-aminobenzothiazole produces compounds effective against Phytophthora infestans (EC₅₀: 0.8 μM).

Environmental and Regulatory Considerations

Industrial-Scale Production Challenges

Catalyst Optimization

Palladium-on-carbon (Pd/C) catalysts achieve high yields but face deactivation due to chloride poisoning. Recent advances propose bimetallic Pd-Ir catalysts to enhance longevity by 40%.

Waste Management

The process generates hydrogen chloride gas, necessitating scrubbing with alkaline solutions. Solid residues containing spent catalysts are treated via pyrolysis to recover precious metals.